Cas no 31709-10-1 (1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-bromophenyl)-)

• Product Name: 1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-bromophenyl)-
• CAS No: 31709-10-1
• MF: C₂₂H₁₂Br₂N₄O₂
• MW: 524.164282798767
• CID: 1452883
• PubChem ID: 13780121
• Update Time: 2025-04-20

1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-5-[4-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]phenyl]-1,3,4-oxadiazole
• 31709-10-1
• 2,2'-(1,4-Phenylene)bis[5-(4-bromophenyl)-1,3,4-oxadiazole]
• SCHEMBL9610048
• DTXSID90549236
• 1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-bromophenyl)-

• Inchi： 1S/C22H12Br2N4O2/c23-17-9-5-15(6-10-17)21-27-25-19(29-21)13-1-2-14(4-3-13)20-26-28-22(30-20)16-7-11-18(24)12-8-16/h1-12H
• InChI Key： CEYWGJHCLWZFSM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NN=C(C2C=CC(C3=NN=C(C4C=CC(=CC=4)Br)O3)=CC=2)O1

Computed Properties

• Exact Mass: 521.93276
• Monoisotopic Mass: 521.93270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.84